Cas no 55850-41-4 (Benzo[1,2-d:5,4-d']bisoxazole,2,6-dimethyl-)

• Product Name: Benzo[1,2-d:5,4-d']bisoxazole,2,6-dimethyl-
• CAS No: 55850-41-4
• MF: C₁₀H₈N₂O₂
• MW: 188.182722091675
• CID: 386619
• PubChem ID: 143315
• Update Time: 2025-04-19

Benzo[1,2-d:5,4-d']bisoxazole,2,6-dimethyl- Chemical and Physical Properties

Names and Identifiers

• Benzo[1,2-d:5,4-d']bisoxazole,2,6-dimethyl-
• 2,6-Dimethylbenzo-(1,2-d, 3,4-d)bisoxazole
• 2,7-dimethyl-[1,3]oxazolo[5,4-e][1,3]benzoxazole
• 2,6-Dimethylbenzo-[1,2-d, 3,4-d]bisoxazole
• 2,6-Dimethyl-benzo[1,2-d,5,4-d']bisoxazol
• 2,6-dimethylbenzo[1,2-d,5,4-d']bisoxazole
• 2,6-dimethyl-benzo[1,2-d,5,4-d']bisoxazole
• 2,6-Dimethylbenzo< 1,2-d:5,4-d'> bisoxazol
• 2,7-dimethylbenzo[1,2-d:3,4-d']bis[1,3]oxazole
• AC1L3MX3
• 55850-41-4
• DTXSID20204447

• Inchi： 1S/C10H8N2O2/c1-5-11-7-3-4-8-9(10(7)14-5)12-6(2)13-8/h3-4H,1-2H3
• InChI Key： DSKROQCUBLDQMB-UHFFFAOYSA-N
• SMILES： O1C(C)=NC2=CC=C3C(=C12)N=C(C)O3

Computed Properties

• Exact Mass: 188.05864
• Monoisotopic Mass: 188.058577502g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 52.1Ų

Experimental Properties

• PSA: 52.06